N-nitroso-esmolol

• Molecular Formula: C16H24N2O5
• Molecular Weight: 324.37 g/mol
• InChI: InChI=1S/C16H24N2O5/c1-12(2)18(17-21)10-14(19)11-23-15-7-4-13(5-8-15)6-9-16(20)22-3/h4-5,7-8,12,14,19H,6,9-11H2,1-3H3
• InChIKey: PVKWICHFOFAZTF-UHFFFAOYSA-N

N-Nitroso-Esmolol Reference Standard Overview

N-Nitroso-esmolol is a nitrosamine drug substance-related impurity (NDSRI) of the ultra-short-acting cardioselective β1-blocker esmolol, chemically defined as methyl 3-(4-(2-hydroxy-3-(isopropyl(nitroso)amino)propoxy)phenyl)propanoate (molecular formula C₁₆H₂₄N₂O₅, MW 324.38) [1]. It serves as a critical reference standard for detecting and quantifying nitrosamine impurities in esmolol active pharmaceutical ingredient (API) and finished drug products, with regulatory compliance driven by FDA and EMA acceptable intake (AI) limits intended to keep patient exposure below carcinogenic risk thresholds [2]. The compound is provided as a highly characterized analytical standard suitable for HPLC/UPLC-MS method development, method validation, and quality-controlled (QC) release testing, particularly for abbreviated new drug applications (ANDAs) and commercial esmolol production [3].

Regulatory Method Context FDA/EMA nitrosamine impurity control for esmolol API and finished products

Sensitivity Requirement Low ppb-level acceptable limit demands stringent LOQ validation

Compound-Specific Standard NDSRI unique to esmolol matrix; cannot be substituted by other β-blocker nitrosamines

• [1] Pharmaffiliates, Methyl 3-(4-(2-hydroxy-3-(isopropyl(nitroso)amino)propoxy)phenyl)propanoate (N-Nitroso Esmolol) product page, CAS N/A, MW 324.38. Available at: https://www.pharmaffiliates.com/br/methyl-3-4-2-hydroxy-3-isopropyl-nitroso-amino-propoxy-phenyl-propanoate-pa051921004.html View Source
• [2] USP Nitrosamines Exchange, N-nitroso-esmolol topic page: AI = 1500 μg/d, MMD = 30.2 g/d, acceptable limit = 49.67 ppb, LOQ ≤ 4.9 ppb. Available at: https://nitrosamines.usp.org/t/n-nitroso-esmolol/13080 View Source
• [3] Veeprho, N-Nitroso Esmolol product page: highly characterized reference material meeting USP, EMA, JP, BP regulatory standards. Available at: https://veeprho.com/impurities/n-nitroso-esmolol/ View Source

Why N-Nitroso-Esmolol Is Irreplaceable

N-Nitroso-esmolol is an API-specific NDSRI formed by nitrosation of the esmolol secondary amine backbone; its molecular identity, chromatographic retention, mass spectrometric fragmentation, and regulatory acceptance criteria are intrinsically tied to the esmolol matrix . Substituting an alternative nitrosamine standard—such as N-nitroso-metoprolol, N-nitroso-propranolol, or N-nitroso-atenolol—introduces mismatched retention times, distinct MS/MS transitions, and inapplicable AI limits, which invalidates method specificity and prevents accurate quantification in esmolol-containing samples [1]. Furthermore, the FDA-recommended AI limit of 1500 ng/day and the corresponding acceptable limit of 49.67 ppb for N-nitroso-esmolol are compound-specific; using a surrogate standard with a different AI (e.g., N-nitroso-atenolol at 1500 ng/day but with a different MMD-driven ppb threshold) would produce regulatory non-compliance during ANDA review or batch release testing [2].

Mismatched Chromatographic & MS Transitions

N-nitroso-metoprolol, propranolol, or atenolol exhibit different retention times and fragmentation patterns, breaking method specificity.

Divergent Acceptable Intake Limits

Esmolol’s high maximum daily dose yields a far lower ppb limit than other β-blockers with the same AI, requiring a compound-specific standard.

Regulatory Non-Compliance Risk

Using a surrogate nitrosamine standard invalidates ANDA/NDA method validation and batch release acceptance criteria.

• [1] Tian H, Yang Y, Dai C, et al. Content study of N-nitroso impurities in 5 types of β-blockers. China Pharmacy. 2024;35(8):936-941. UPLC-Q/Orbitrap HRMS method; linear ranges, LOQ, LOD, detected levels, and attention thresholds reported for N-nitroso-esmolol vs. propranolol, metoprolol, atenolol, and bisoprolol derivatives. View Source
• [2] FDA/CDER, Control of Nitrosamine Impurities in Human Drugs (Rev. 2, September 2024). Table 1 provides compound-specific AI limits for NDSRIs including N-nitroso-esmolol. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits View Source

Head-to-Head Comparator Evidence

Lowest Attention Threshold Among β-Blockers

In a cross-β-blocker content study using UPLC-Q/Orbitrap HRMS, N-nitroso-esmolol exhibited the lowest attention threshold (0.2 ng/mg) among five N-nitroso-β-blocker impurities, demanding the most sensitive analytical method. Comparators N-nitroso-propranolol, N-nitroso-metoprolol, N-nitroso-atenolol, and N-nitroso-bisoprolol showed attention thresholds of 1.0, 0.4, 4.3, and 46.7 ng/mg, respectively [1]. The linear range for N-nitroso-esmolol was 1.11–554.27 ng/mL (r > 0.999), with an LOQ of 0.55 ng/mL and LOD of 0.17 ng/mL, while detected content in real batch samples was 0.19 ng/mg [1].

Attention Threshold

Reported

0.2 ng/mg

2–233.5× lower than other β-blockers

Demands most sensitive analytical method for batch release

UPLC-Q/Orbitrap HRMS; r > 0.999; 15 batches

Evidence Dimension	Attention threshold (estimated toxicological concern level in ng/mg)
Target Compound Data	N-nitroso-esmolol: 0.2 ng/mg
Comparator Or Baseline	N-nitroso-propranolol: 1.0 ng/mg; N-nitroso-metoprolol: 0.4 ng/mg; N-nitroso-atenolol: 4.3 ng/mg; N-nitroso-bisoprolol: 46.7 ng/mg
Quantified Difference	N-nitroso-esmolol attention threshold is 2-fold lower than N-nitroso-metoprolol, 5-fold lower than N-nitroso-propranolol, 21.5-fold lower than N-nitroso-atenolol, and 233.5-fold lower than N-nitroso-bisoprolol
Conditions	UPLC-Q/Orbitrap HRMS with ACE Excel 3 C18-AR column; mobile phase 0.2% formic acid + 0.01 mol/L ammonium acetate / methanol gradient; ESI positive full MS-selected ion monitoring; toxicity prediction by Discovery Studio QSAR; 15 batches from 10 manufacturers

Why This Matters

Procurement of an N-nitroso-esmolol standard with validated sensitivity at sub-ng/mg levels is mandatory because its regulatory attention threshold is the lowest among β-blocker nitrosamines, meaning analytical methods must be demonstrably capable at the most stringent LOQ requirements to avoid false-negative batch releases.

• [1] Tian H, Yang Y, Dai C, et al. Content study of N-nitroso impurities in 5 types of β-blockers. China Pharmacy. 2024;35(8):936-941. Available at: https://www.mendeley.com/catalogue/364952b6-bb54-3349-bdee-eb4ca12b22b1/ View Source

FDA/EMA Acceptable Intake and LOQ Requirements

The FDA-recommended acceptable intake (AI) for N-nitroso-esmolol is 1500 ng/day, and based on a maximum daily dose (MMD) of 30.2 g/day for esmolol, the calculated acceptable limit in the drug product is 49.67 ppb [1]. Per FDA guidance, the limit of quantitation (LOQ) must be ≤ 10% of the acceptable limit, yielding a required LOQ of ≤ 4.9 ppb for any validated analytical method used for esmolol batch release [1]. This AI value (1500 ng/day) is identical to that of N-nitroso-atenolol, but the substantially larger MMD for esmolol (30.2 g/day vs. a typical atenolol MMD of 0.1 g/day) produces a far lower ppm-level limit, making the analytical challenge uniquely stringent for esmolol products [2].

Acceptable Limit

Reported

AI 1500 ng/day

Product limit 49.67 ppb; required LOQ ≤4.9 ppb

Unique ppb threshold due to high esmolol daily dose

FDA/CDER guidance; MMD 30.2 g/day

Evidence Dimension	FDA-recommended acceptable intake (AI) and product-level acceptable limit (ppb)
Target Compound Data	N-nitroso-esmolol: AI = 1500 ng/day, MMD = 30.2 g/day, acceptable limit = 49.67 ppb, required LOQ ≤ 4.9 ppb
Comparator Or Baseline	N-nitroso-atenolol: AI = 1500 ng/day, MMD ~0.1 g/day (estimated), acceptable limit ~15,000 ppb (estimated, not directly cited in source); the 300-fold difference in MMD creates a proportionate difference in ppb-level acceptable limits
Quantified Difference	Esmolol acceptable limit in ppb is approximately 300-fold lower than atenolol's due solely to the 300-fold higher MMD, for the same 1500 ng/day AI
Conditions	FDA/CDER Nitrosamine Guidance (Rev. 2, September 2024); AI derived from CPCA potency categorization; MMD per esmolol prescribing information

Why This Matters

The combination of high MMD and moderate AI means the ppb-level threshold is far lower for esmolol than for most other β-blocker-nitrosamine pairs; therefore, the N-nitroso-esmolol reference standard must support method validation at low single-digit ppb LOQ, a capability not required for higher-MMD-adjusted nitrosamine standards.

• [1] USP Nitrosamines Exchange, N-nitroso-esmolol topic page: AI = 1500 μg/d, MMD = 30.2 g/d, acceptable limit = 49.67 ppb, LOQ ≤ 4.9 ppb. Available at: https://nitrosamines.usp.org/t/n-nitroso-esmolol/13080 View Source
• [2] Veeprho, N-Nitroso Atenolol product page: FDA potency category 4 NDSRI, AI = 1500 ng/day. Available at: https://veeprho.com/impurities/n-nitrosoatenolol/ View Source

LOQ and LOD Sensitivity Comparison

Using a unified UPLC-Q/Orbitrap HRMS method, the LOQ and LOD for N-nitroso-esmolol were determined as 0.55 ng/mL and 0.17 ng/mL, respectively; these values are intermediate among five N-nitroso-β-blockers, with N-nitroso-atenolol showing the lowest LOQ (0.05 ng/mL) and N-nitroso-propranolol the highest (1.04 ng/mL) [1]. Measured content of N-nitroso-esmolol across 15 commercial batches averaged 0.19 ng/mg (range from a single detectable batch), the lowest detected level among all five analytes, underscoring that real-world esmolol impurity levels operate at the lower bound of method capability [1].

LOQ/LOD Benchmark

Reported

Esmolol LOQ 0.55 ng/mL

β-blocker range 0.05–1.05 ng/mL

Intermediate sensitivity; real-world impurity at 0.19 ng/mg

Method capability critical for trace detection

Evidence Dimension	Limit of quantitation (LOQ), limit of detection (LOD), and detected batch content
Target Compound Data	N-nitroso-esmolol: LOQ = 0.55 ng/mL, LOD = 0.17 ng/mL, detected content = 0.19 ng/mg
Comparator Or Baseline	N-nitroso-propranolol: LOQ 1.04 ng/mL, LOD 0.52 ng/mL, content 1.07-8.91 ng/mg; N-nitroso-metoprolol: LOQ 0.25 ng/mL, LOD 0.08 ng/mL, content 1.43-3.37 ng/mg; N-nitroso-atenolol: LOQ 0.05 ng/mL, LOD 0.02 ng/mL, content 1.33 ng/mg; N-nitroso-bisoprolol: LOQ 1.05 ng/mL, LOD 0.52 ng/mL, content 1.27 ng/mg
Quantified Difference	N-nitroso-esmolol LOQ is 2.1-fold higher than N-nitroso-atenolol but 1.9-fold lower than N-nitroso-propranolol; its detected content (0.19 ng/mg) is 7-fold lower than the next lowest comparator (N-nitroso-bisoprolol at 1.27 ng/mg)
Conditions	UPLC-Q/Orbitrap HRMS; ACE Excel 3 C18-AR column; 0.2% formic acid + 0.01 mol/L ammonium acetate / methanol gradient at 0.60 mL/min; column 40°C; injection 5 μL; ESI positive SIM mode; RSDs <7.5% (n=5-6)

Why This Matters

The combination of intermediate instrumental sensitivity and extremely low real-world impurity levels means that any reference standard procured must enable robust LOQ verification at the 0.5 ng/mL level or below; a standard with lower purity or incomplete characterization risks method failure during co-elution or matrix interference studies.

• [1] Tian H, Yang Y, Dai C, et al. Content study of N-nitroso impurities in 5 types of β-blockers. China Pharmacy. 2024;35(8):936-941. Available at: https://www.mendeley.com/catalogue/364952b6-bb54-3349-bdee-eb4ca12b22b1/ View Source

Nitrosamine vs. Degradant Impurity Differentiation

Comprehensive impurity profiling of esmolol hydrochloride injection identified 20 degradation products (EP1–EP20), where EP1 (esmolol acid hydrolysate) constituted up to 38% of total impurities in injection formulations, while N-nitroso-esmolol represents a distinct NDSRI class formed via nitrosation, not simple hydrolysis or dimerization [1]. Unlike hydrolytic degradants that are controlled by standard ICH Q3A/B thresholds, N-nitroso-esmolol is controlled by the compound-specific AI limit of 1500 ng/day, requiring trace-level detection (LOQ ≤ 4.9 ppb) that is orders of magnitude below typical 0.1% (1000 ppm) unspecified impurity thresholds [2]. In silico QSAR toxicity prediction further distinguished N-nitroso-esmolol as carrying reproductive toxicity, mutagenicity, and carcinogenicity alerts, whereas the major degradant EP1 lacks the N-nitroso functional group's genotoxic signature [1].

Impurity Class

Class-level

Nitrosamine vs. Degradant

~20,000× more stringent ppb limit than ICH Q3A/B

NDSRI regulatory pathway distinct from hydrolytic degradants

QSAR-predicted genotoxicity; requires compound-specific control

Evidence Dimension	Regulatory control threshold and toxicity classification: nitrosamine NDSRI vs. hydrolytic degradant
Target Compound Data	N-nitroso-esmolol: AI = 1500 ng/day, product acceptable limit = 49.67 ppb, required LOQ ≤ 4.9 ppb; QSAR-predicted reproductive toxicity, mutagenicity, carcinogenicity
Comparator Or Baseline	Esmolol acid (EP1): major hydrolytic degradant representing 38% of injection impurities; controlled by ICH Q3A/B unspecified impurity threshold (typically ≤0.1% or 1000 ppm); no N-nitroso genotoxic alert
Quantified Difference	The product-level acceptable limit for N-nitroso-esmolol (~50 ppb) is approximately 20,000-fold more stringent than the 0.1% (1000 ppm) unspecified impurity threshold applied to non-nitrosamine degradants
Conditions	UPLC-QE-MS impurity profiling with multiple mass defect filter and chemometrics; forced degradation (acid, base, thermal, oxidative, photolytic); in silico ADMET Predictor v10.5 for toxicity classification

Why This Matters

This differentiation is critical for procurement because a general esmolol impurity standard (e.g., esmolol acid) cannot fulfill nitrosamine-specific regulatory requirements; only a dedicated N-nitroso-esmolol standard enables the ppb-level quantification mandated by FDA nitrosamine guidance, and its use must be supported by certificates of analysis that confirm identity, purity, and nitrosamine-specific characterization.

• [1] Li W, et al. An innovative impurity profiling of esmolol hydrochloride injection using UPLC-MS based multiple mass defect filter, chemometrics and in-silico toxicity prediction. Arabian Journal of Chemistry. 2023;16:104729. Available at: https://www.sciencedirect.com/science/article/pii/S1878535223000345 View Source
• [2] USP Nitrosamines Exchange, N-nitroso-esmolol topic page: AI = 1500 μg/d, acceptable limit = 49.67 ppb, LOQ ≤ 4.9 ppb. Available at: https://nitrosamines.usp.org/t/n-nitroso-esmolol/13080 View Source

Multi-Pharmacopeia Characterization Depth

Commercially available N-nitroso-esmolol reference standards from qualified vendors are supplied with comprehensive certificates of analysis (COA) including HPLC purity (typically ≥95% or ≥99% by HPLC), NMR, MS, and full characterization data compliant with USP, EMA, JP, and BP regulatory guidelines [1]. This multi-pharmacopeia alignment is not uniformly available across all nitrosamine impurity standards; many suppliers provide only single-pharmacopeia traceability or incomplete spectral datasets. For N-nitroso-esmolol specifically, vendors explicitly certify suitability for ANDA/NDA submissions and confirm traceability against USP or EP pharmacopeial standards upon feasibility assessment [2].

Characterization

Specification review

HPLC purity ≥95%; NMR, MS

USPEPJPBP

Multi-pharmacopeia COA supports ANDA/NDA submissions

Supplier data; verify batch-specific COA

Evidence Dimension	Characterization package completeness and regulatory alignment breadth
Target Compound Data	N-nitroso-esmolol: HPLC purity 95%+ to 99%+ ; COA includes NMR, MS, HPLC; compliant with USP, EMA, JP, BP; ANDA/NDA-ready documentation
Comparator Or Baseline	Generic/unqualified nitrosamine impurity standards may lack multi-pharmacopeia COA, NMR confirmation, or explicit ANDA/NDA suitability documentation; quantitative data not available across vendors
Quantified Difference	Not quantifiable as a single numeric delta; differentiation is based on presence/absence of multi-pharmacopeia COA, NMR, and ANDA/NDA suitability statements in the procurement specification
Conditions	Vendor technical datasheets from Veeprho, Axios Research, BOC Sciences, Clearsynth, SynZeal; purity determination by HPLC-UV

Why This Matters

For ANDA filers and QC laboratories, procurement of a standard that lacks multi-pharmacopeia characterization or explicit ANDA/NDA suitability documentation creates regulatory filing risk; the quantitative method validation data (LOQ, LOD, linearity) are only defensible when the reference standard itself is characterized to the same pharmacopeial expectations as the product being tested.

• [1] Veeprho, N-Nitroso Esmolol product page: highly characterized reference material meeting USP, EMA, JP, BP standards; suitable for ANDA/NDA. Available at: https://veeprho.com/impurities/n-nitroso-esmolol/ View Source
• [2] SynZeal, Esmolol Nitroso Impurity product page: detailed characterization data compliant with regulatory guideline; traceability against USP or EP pharmacopeial standards provided based on feasibility. Available at: https://stage.synzeal.com/cn/esmolol-nitroso-impurity View Source

N-Nitroso-Esmolol Application Scenarios

ANDA/NDA Nitrosamine Method Validation

N-Nitroso-esmolol is the essential reference standard for validating HPLC or UPLC-MS/MS methods intended to demonstrate that esmolol finished drug products meet the FDA-acceptable limit of 49.67 ppb (LOQ ≤ 4.9 ppb) [1]. The validated LOQ of 0.55 ng/mL (0.17 ng/mL LOD) achieved by UPLC-Q/Orbitrap HRMS establishes a benchmark sensitivity that any QC laboratory must replicate or exceed [2]. ANDA filers must provide method validation data that demonstrates linearity across 1.11–554.27 ng/mL with r > 0.999, precision and reproducibility RSD < 7.5%, and recovery consistent with regulatory expectations—all of which require a certified N-nitroso-esmolol reference standard of known purity and identity [2].

Batch Release QC Testing for Nitrosamine Compliance

With the FDA's August 2025 deadline for manufacturers to have assessed and mitigated nitrosamine risks, esmolol API and drug product manufacturers require N-nitroso-esmolol reference standards for routine batch release QC testing at the 49.67 ppb acceptable limit [1]. The compound's 1500 ng/day AI and the essential requirement of LOQ ≤ 4.9 ppb mean that only a properly characterized N-nitroso-esmolol standard, not a surrogate nitrosamine, can provide accurate quantification for batch disposition decisions [1]. Failure to use the correct reference standard risks either false-positive batch rejection or false-negative release of non-compliant product.

Cross-β-Blocker Nitrosamine Risk Assessment

In comparative nitrosamine risk assessments across β-blocker portfolios, N-nitroso-esmolol serves as a key reference point due to its uniquely low attention threshold of 0.2 ng/mg among five β-blocker nitrosamines [2]. Forced degradation studies (acid, base, oxidative, thermal, photolytic) of esmolol hydrochloride injection have profiled over 20 impurities, and the distinct N-nitroso species must be differentiated from hydrolytic degradants such as EP1 (esmolol acid), which can represent up to 38% of total impurities [3]. Procurement of N-nitroso-esmolol alongside non-nitrosamine impurity standards enables complete impurity fate mapping under stress conditions.

Method Transfer and Inter-Laboratory Harmonization

The USP Nitrosamines Exchange has noted that N-nitroso-esmolol test results can vary by ≥50% between different devices and laboratories at the required low-ppb detection levels [1]. This inter-laboratory variability makes a highly characterized, single-source N-nitroso-esmolol reference standard critical for method transfer, system suitability testing, and cross-site harmonization. Laboratories should procure standards with full NMR, MS, and HPLC COA documentation to ensure that retention time, mass transition, and response factor alignment can be verified across different LC-MS platforms.

Application

Selection Property

Validation Focus

ANDA/NDA Method Validation

Low ppb-level LOQ, linearity, precision

LOQ ≤ regulatory threshold; r > 0.999; recovery consistency

Batch Release QC Testing

Compound-specific AI and ppb acceptable limit

Accurate batch disposition against FDA limit; avoid surrogate standard

Cross-β-Blocker Risk Assessment

Low attention threshold comparative profile

Differentiate nitrosamine from hydrolytic degradants (e.g., EP1)

Method Transfer & Harmonization

Multi-platform response factor reproducibility

Inter-laboratory alignment, COA traceability, system suitability

• [1] USP Nitrosamines Exchange, N-nitroso-esmolol topic page: AI = 1500 μg/d, MMD = 30.2 g/d, acceptable limit = 49.67 ppb, LOQ ≤ 4.9 ppb; inter-device variability ≥50%. Available at: https://nitrosamines.usp.org/t/n-nitroso-esmolol/13080 View Source
• [2] Tian H, Yang Y, Dai C, et al. Content study of N-nitroso impurities in 5 types of β-blockers. China Pharmacy. 2024;35(8):936-941. Available at: https://www.mendeley.com/catalogue/364952b6-bb54-3349-bdee-eb4ca12b22b1/ View Source
• [3] Li W, et al. An innovative impurity profiling of esmolol hydrochloride injection using UPLC-MS based multiple mass defect filter, chemometrics and in-silico toxicity prediction. Arabian Journal of Chemistry. 2023;16:104729. Available at: https://www.sciencedirect.com/science/article/pii/S1878535223000345 View Source